Cas no 104556-85-6 (3-methyl-Pyrazolo[1,5-a]pyrimidin-7(4H)-one)

3-methyl-Pyrazolo[1,5-a]pyrimidin-7(4H)-one structure
104556-85-6 structure
Product Name:3-methyl-Pyrazolo[1,5-a]pyrimidin-7(4H)-one
CAS No:104556-85-6
MF:C7H7N3O
MW:149.149980783463
CID:893591
PubChem ID:20621571
Update Time:2025-04-19

3-methyl-Pyrazolo[1,5-a]pyrimidin-7(4H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-Pyrazolo[1,5-a]pyrimidin-7(4H)-one
    • 3-METHYL-4H-PYRAZOLO[1,5-A]PYRIMIDIN-7-ONE
    • 1H-Pyrazole,2,3-dihydro-5-methyl
    • 3-Methylpyrazolin
    • 3-methylpyrazolo<1,5-a>pyrimidin-7-one
    • 3-Methylpyrazolo[1,5-a]pyriMidin-7(1H)-one
    • Inchi: 1S/C7H7N3O/c1-5-4-9-10-6(11)2-3-8-7(5)10/h2-4,9H,1H3
    • InChI Key: KMHSWURIPKSTCB-UHFFFAOYSA-N
    • SMILES: O=C1C=CN=C2C(C)=CNN21

Computed Properties

  • Exact Mass: 149.05900
  • Monoisotopic Mass: 149.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 44.7Ų

Experimental Properties

  • PSA: 50.16000
  • LogP: 0.33100

3-methyl-Pyrazolo[1,5-a]pyrimidin-7(4H)-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-methyl-Pyrazolo[1,5-a]pyrimidin-7(4H)-one Pricemore >>

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